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Compound of Interest

Compound Name: GSK1482160

CAS No.: 1695551-19-9

Cat. No.: B607767

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using

[11C]GSK1482160 for Positron Emission Tomography (PET) imaging.

Frequently Asked Questions (FAQs)
Q1: What is [11C]GSK1482160 and what is its primary application in PET imaging?

A1: [11C]GSK1482160 is a potent and selective antagonist for the P2X7 receptor (P2X7R).[1]

[2][3] It is radiolabeled with carbon-11 to be used as a PET tracer for imaging

neuroinflammation.[1][2] The P2X7 receptor is a key component in the neuroinflammatory

cascade, making it a valuable biomarker.[4]

Q2: What is the mechanism of action of GSK1482160?

A2: GSK1482160 is a negative allosteric modulator of the P2X7 receptor.[5] It binds to a site

distinct from the endogenous agonist (ATP) binding site, reducing the efficacy of ATP at the

receptor without affecting its affinity. This modulation inhibits the release of pro-inflammatory

cytokines like IL-1β.
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Q3: What are the key binding characteristics of [11C]GSK1482160?

A3: [11C]GSK1482160 exhibits high affinity for the human P2X7 receptor. In vitro studies have

reported a dissociation constant (Kd) of approximately 1.15 ± 0.12 nM and 5.09 ± 0.98 nM in

different assays.[2][4]

Q4: What kind of quantitative data can be expected from a [11C]GSK1482160 PET study?

A4: Quantitative analysis of dynamic [11C]GSK1482160 PET data can provide estimates of

receptor density and binding potential. A two-compartment, five-parameter tracer kinetic model

has been used in preclinical studies.[2][4] In human studies with the 18F-labeled version, a

multilinear reference tissue model has been found to be sufficient for quantification.[6]
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Issue Potential Cause(s) Recommended Action(s)

Low Brain Uptake/Signal

1. Low P2X7R expression in

the subject population (e.g.,

healthy controls). Brain uptake

in healthy human subjects is

expected to be low (around 2%

of the injected dose).[7] 2.

Issues with radiotracer

synthesis leading to low

specific activity. 3. Suboptimal

injection procedure.

1. Confirm the expected level

of P2X7R expression in your

study population. Higher

uptake is expected in

neuroinflammatory conditions.

2. Verify the specific activity

and radiochemical purity of the

synthesized tracer.[5] 3.

Ensure proper intravenous

administration of the

radiotracer.

High Background Signal

1. Lipophilicity of the tracer

leading to non-specific binding.

The measured octanol/water

partition coefficient (log P) is

1.95.[7] 2. Suboptimal image

reconstruction parameters.

1. Utilize kinetic modeling to

differentiate specific binding

from non-specific uptake. 2.

Optimize image reconstruction

algorithms and parameters.

Consider using advanced

correction techniques.

Image Artifacts

1. Patient motion during the

scan. 2. Misalignment between

PET and CT/MRI data. 3.

Metallic implants.

1. Ensure the patient is

positioned comfortably and

securely to minimize

movement.[6] 2. Carefully

inspect the co-registration of

PET and anatomical images.

Automated registration

programs can be used.[8] 3.

Be aware of potential streak or

distortion artifacts from metallic

implants and use appropriate

correction methods if available.

[6]

Variability in Test-Retest

Results

1. Physiological changes in the

subject between scans. 2.

Differences in radiotracer

1. Standardize subject

preparation and scanning

conditions as much as
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administration or scanning

procedures.

possible. 2. For longitudinal

studies, ensure consistent

radiotracer synthesis, injection,

and image acquisition

protocols.

Experimental Protocols
Preclinical [11C]GSK1482160 PET Imaging in Mice
This protocol is a summary based on published preclinical studies.[2][4]

Animal Model: Saline-treated (control) or lipopolysaccharide (LPS)-treated mice to induce

neuroinflammation.

Radiotracer Synthesis: [11C]GSK1482160 is synthesized from its desmethyl precursor with

[11C]CH3OTf.[5]

Radiotracer Administration: Intravenous injection of a single dose of [11C]GSK1482160.

PET/CT Imaging: Dynamic in vivo PET/CT is performed. For example, imaging can be done

at 72 hours after administration of saline or LPS.

Data Analysis:

PET and CT images are co-registered.

Time-activity curves are extracted from regions of interest.

A two-compartment, five-parameter tracer kinetic model can be applied to the data.[2][4]

Human [11C]GSK1482160 PET Imaging (General
Workflow)
The following is a generalized workflow based on available human data for GSK1482160
radiotracers.[6][7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b607767/docs?utm_src=pdf-body#technical-support-center-interpreting-11c-gsk1482160-pet-imaging-data
https://pubmed.ncbi.nlm.nih.gov/27765863/
https://scholarworks.indianapolis.iu.edu/server/api/core/bitstreams/fd4276c3-24a5-4a19-9d72-3a686a090b3e/content
https://www.benchchem.com/product/b607767/docs?utm_src=pdf-body#technical-support-center-interpreting-11c-gsk1482160-pet-imaging-data
https://pubmed.ncbi.nlm.nih.gov/25819093/
https://www.benchchem.com/product/b607767/docs?utm_src=pdf-body#technical-support-center-interpreting-11c-gsk1482160-pet-imaging-data
https://pubmed.ncbi.nlm.nih.gov/27765863/
https://scholarworks.indianapolis.iu.edu/server/api/core/bitstreams/fd4276c3-24a5-4a19-9d72-3a686a090b3e/content
https://www.benchchem.com/product/b607767/docs?utm_src=pdf-body#technical-support-center-interpreting-11c-gsk1482160-pet-imaging-data
https://www.benchchem.com/product/b607767/docs?utm_src=pdf-body#technical-support-center-interpreting-11c-gsk1482160-pet-imaging-data
https://pubmed.ncbi.nlm.nih.gov/40094419/
https://jnm.snmjournals.org/content/59/supplement_1/1009
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Subject Preparation: Subjects should be informed about the procedure and provide consent.

A period of fasting may be required.

Radiotracer Administration: A bolus intravenous injection of [11C]GSK1482160 is

administered.

PET Imaging: Dynamic scanning is initiated at the time of injection. The duration of the scan

can vary, but imaging up to 70 minutes has been reported for the 18F variant.[6]

Anatomical Imaging: A CT or MRI scan is performed for attenuation correction and

anatomical localization.

Data Analysis:

PET images are reconstructed with corrections for attenuation, scatter, and dead time.

PET and anatomical images are co-registered.

For quantitative analysis, a multilinear reference tissue model may be appropriate.[6]

Quantitative Data Summary
Preclinical In Vitro Binding Data

Parameter Value Cell Line Reference

Kd 1.15 ± 0.12 nM
HEK293-hP2X7R

membranes
[2][4]

Bmax 3.03 ± 0.10 pmol/mg
HEK293-hP2X7R

membranes
[2][4]

kon
0.2312 ± 0.01542 min-

1·nM-1

HEK293-hP2X7R

cells
[2]

koff 0.2547 ± 0.0155 min-1
HEK293-hP2X7R

cells
[2]

Ki 2.63 ± 0.6 nM
HEK293-hP2X7R

living cells
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Human Biodistribution and Dosimetry Data
Parameter Value Notes Reference

Blood Half-Time 39 ± 8 minutes

Following bolus

intravenous

administration

[7]

Brain Uptake (SUV at

20 min)
1.04 ± 0.19

Corresponds to ~2%

of injected dose
[7]

Urinary Bladder Wall

Exposure (Male)
0.035 mSv/MBq

Estimated radiation

exposure
[7]

Liver Exposure (Male) 0.025 mSv/MBq
Estimated radiation

exposure
[7]

Kidneys Exposure

(Male)
0.018 mSv/MBq

Estimated radiation

exposure
[7]

Urinary Bladder Wall

Exposure (Female)
0.045 mSv/MBq

Estimated radiation

exposure
[7]

Liver Exposure

(Female)
0.038 mSv/MBq

Estimated radiation

exposure
[7]

Kidneys Exposure

(Female)
0.022 mSv/MBq

Estimated radiation

exposure
[7]

Visualizations
P2X7 Receptor Signaling Pathway
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Caption: P2X7 Receptor signaling pathway upon ATP binding.

[11C]GSK1482160 PET Imaging Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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